Cas no 1351585-20-0 (4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide)

• Product Name: 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide
• CAS No: 1351585-20-0
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 6292000
• PubChem ID: 56766020
• Update Time: 2025-05-21

4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide
• 1351585-20-0
• F6241-0377
• AKOS024542276
• 4-benzyl-N-(4-(methylsulfonyl)phenyl)-5-oxomorpholine-3-carboxamide
• VU0539595-1
• 4-benzyl-N-(4-methylsulfonylphenyl)-5-oxomorpholine-3-carboxamide

• Inchi： 1S/C19H20N2O5S/c1-27(24,25)16-9-7-15(8-10-16)20-19(23)17-12-26-13-18(22)21(17)11-14-5-3-2-4-6-14/h2-10,17H,11-13H2,1H3,(H,20,23)
• InChI Key： BZLAMSLMIFZHEQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NC(C1COCC(N1CC1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 388.10929292g/mol
• Monoisotopic Mass: 388.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide

4-Benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide (CAS No. 1351585-20-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-Benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide (CAS No. 1351585-20-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of morpholine derivatives and is characterized by its benzyl and methanesulfonylphenyl substituents, which contribute to its biological activity and pharmacological properties.

The molecular structure of 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide is composed of a morpholine ring, a benzyl group, and a methanesulfonylphenyl moiety. The morpholine ring, a six-membered heterocyclic compound with an oxygen atom, provides the compound with its characteristic properties. The benzyl group, attached to the morpholine ring, enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes. The methanesulfonylphenyl substituent, on the other hand, introduces a polar functional group that can participate in hydrogen bonding and other intermolecular interactions, thereby influencing the compound's binding affinity to biological targets.

Recent studies have highlighted the potential of 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory properties, 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt key cellular processes involved in cancer progression, such as cell cycle regulation and apoptosis induction.

In addition to its therapeutic applications, 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide has been studied for its potential as a lead compound in drug discovery. Its unique structural features make it an attractive scaffold for further chemical modifications aimed at enhancing its potency and selectivity. Researchers have explored various strategies to optimize the compound's pharmacological profile, including the introduction of additional functional groups and modifications to the existing substituents.

The synthesis of 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-benzylmorpholinone with 4-methanesulfonylaniline followed by carboxylation. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to improve the efficiency and scalability of the process.

The physicochemical properties of 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide, including its solubility, stability, and partition coefficient (logP), are critical factors that influence its pharmacokinetic behavior. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Its logP value indicates a favorable balance between lipophilicity and hydrophilicity, which is essential for optimal absorption and distribution in biological systems.

In conclusion, 4-benzyl-N-(4-methanesulfonylphenyl)-5-oxomorpholine-3-carboxamide (CAS No. 1351585-20-0) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and pharmaceutical sciences.